Cas no 42348-86-7 (5-Chloro-1-indanone)

• Product Name: 5-Chloro-1-indanone
• CAS No: 42348-86-7
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD00041456
• CID: 55550
• PubChem ID: 24867120
• Update Time: 2025-11-02

5-Chloro-1-indanone Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-indanone
• 5-CHLOROINDAN-1-INDANONE
• 5-CHLOROINDAN-1-ONE
• 1H-Inden-1-one, 5-chloro-2,3-dihydro-
• 1-Indanone, 5-chloro-
• 5-Chloro-2,3-dihydro-1H-inden-1-one
• 5-Chloro Indanone
• 5-chloro-2,3-dihydroinden-1-one
• 5-Chloro-indan-1-one
• 5-chloroindanone
• MEDSHTHCZIOVPU-UHFFFAOYSA-N
• 5-chloroindone
• PubChem2250
• KSC490E2L
• HMS1667O06
• ST038
• CC0113
• SBB069432
• VZ30175
• TRA00377
• LS00023
• CS-D0685
• FT-0620209
• 42348-86-7
• AM20040448
• MFCD00041456
• AC-10213
• DTXSID1074624
• SY004428
• F11243
• AKOS000204994
• SCHEMBL28603
• AB01874
• BP-13249
• NS00031161
• A6922
• FS-1019
• J-517292
• C1644
• Z318770634
• 5-Chloro-1-indanone, 99%
• EN300-67361
• 5-Chloro- 1-indanone; 5-Chloro-1-indanone; 5-Chloro-2,3-dihydro-1H-inden-1-one; 5-Chloro-2,3-dihydroinden-1-one
• DTXCID0040094
• DB-001309

• MDL： MFCD00041456
• Inchi： 1S/C9H7ClO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5H,1,4H2
• InChI Key： MEDSHTHCZIOVPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(CCC=2C=1)=O
• BRN： 1448000

Computed Properties

• Exact Mass: 166.01900
• Monoisotopic Mass: 166.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3

Experimental Properties

• Color/Form: powder
• Density: 1.1466 (rough estimate)
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 124-125 ºC (3 mmHg)
• Flash Point: 124-125℃/3mm
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 2.46890
• Solubility: Insoluble

5-Chloro-1-indanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-Chloro-1-indanone

Research Briefing on 5-Chloro-1-indanone (CAS: 42348-86-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

5-Chloro-1-indanone (CAS: 42348-86-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its significance as a versatile building block in medicinal chemistry, owing to its unique structural properties and reactivity. This briefing provides an overview of the latest research findings related to 5-Chloro-1-indanone, focusing on its synthesis, applications, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Chloro-1-indanone as a precursor for the synthesis of novel indole-based inhibitors targeting the NLRP3 inflammasome, a key player in inflammatory diseases. The study demonstrated that derivatives of 5-Chloro-1-indanone exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for anti-inflammatory drug development.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the structural optimization of 5-Chloro-1-indanone derivatives to enhance their blood-brain barrier (BBB) permeability. The researchers successfully designed compounds with improved pharmacokinetic properties, paving the way for potential applications in neurodegenerative disorders such as Alzheimer's disease. The study also highlighted the role of 5-Chloro-1-indanone in facilitating the introduction of halogen atoms, which are critical for modulating drug-receptor interactions.

Advances in synthetic methodologies have also been reported. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route for 5-Chloro-1-indanone using continuous flow chemistry. This approach not only improved yield and purity but also reduced the environmental footprint compared to traditional batch processes. Such innovations are crucial for meeting the growing demand for this compound in industrial-scale pharmaceutical production.

In addition to its pharmaceutical applications, 5-Chloro-1-indanone has been investigated for its role in agrochemical research. A recent study in Pest Management Science identified its derivatives as potential candidates for developing new herbicides with selective activity against resistant weed species. This underscores the compound's versatility beyond human health applications.

In conclusion, 5-Chloro-1-indanone (CAS: 42348-86-7) continues to be a focal point in chemical biology and pharmaceutical research. Its structural flexibility, combined with recent advancements in synthesis and application, positions it as a valuable tool for drug discovery and development. Future research is expected to further explore its potential in addressing unmet medical needs, particularly in the fields of neurology and inflammation.